Cas no 1806828-23-8 (2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-acetic acid)

• Product Name: 2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-acetic acid
• CAS No: 1806828-23-8
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4859902
• Update Time: 2025-11-01

2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-acetic acid

• Inchi： 1S/C8H5BrF3NO2/c9-7-3(2-5(14)15)1-4(10)6(13-7)8(11)12/h1,8H,2H2,(H,14,15)
• InChI Key： KANLQEXZJTTWJC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(F)F)=N1)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-acetic acid

2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-acetic Acid (CAS No. 1806828-23-8)

2-Bromo-6-(difluoromethyl)-5-fluoropyridine-3-acetic acid is a highly specialized organic compound with the CAS registry number 1806828-23-8. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a bromine atom at position 2, a difluoromethyl group at position 6, and a fluorine atom at position 5 on the pyridine ring. The acetic acid moiety is attached at position 3, further enhancing its chemical reactivity and potential applications in various fields.

The synthesis of 2-bromo-6-(difluoromethyl)-5-fluoropyridine-3-acetic acid involves a series of carefully designed organic reactions, including bromination, fluorination, and acetylation processes. These steps ensure the precise placement of substituents on the pyridine ring, which is critical for achieving the desired chemical properties. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield, making it accessible for research and industrial applications.

One of the most notable applications of this compound is in the field of drug discovery and development. The presence of multiple halogen atoms (bromine and fluorine) on the pyridine ring imparts unique electronic properties, making it an attractive candidate for designing bioactive molecules. For instance, studies have shown that this compound exhibits potential antimicrobial activity, which could be harnessed for developing novel antibiotics or antifungal agents. Additionally, its structural similarity to certain natural products suggests its utility in medicinal chemistry for designing lead compounds targeting specific biological pathways.

Another area where 2-bromo-6-(difluoromethyl)-5-fluoropyridine-3-acetic acid has shown promise is in agricultural chemistry. Research indicates that this compound may act as a herbicide or plant growth regulator, potentially offering a sustainable solution for crop protection. Its ability to interact with specific enzymes or receptors in plants makes it a valuable tool for optimizing agricultural practices while minimizing environmental impact.

In recent years, there has been growing interest in exploring the photophysical properties of this compound. The presence of electron-withdrawing groups (such as bromine and fluorine) on the pyridine ring enhances its absorption properties in the ultraviolet-visible spectrum. This makes it a potential candidate for applications in optoelectronics, such as light-emitting diodes (LEDs) or photovoltaic devices. Ongoing studies are focused on optimizing its electronic properties to improve device performance and efficiency.

The structural versatility of 2-bromo-6-(difluoromethyl)-5-fluoropyridine-3-acetic acid also lends itself to applications in materials science. For example, it can serve as a building block for constructing advanced materials with tailored properties, such as high thermal stability or mechanical strength. Its ability to form stable complexes with metal ions further expands its utility in designing functional materials for catalysis or sensing applications.

From an environmental perspective, understanding the toxicological profile of this compound is crucial for ensuring safe handling and disposal. Recent toxicity studies have revealed that while it exhibits moderate toxicity to aquatic organisms, its environmental impact can be mitigated through proper waste management practices. Regulatory agencies are increasingly emphasizing the need for comprehensive risk assessments to ensure that compounds like this are used responsibly.

In conclusion, 2-bromo-6-(difluoromethyl)-5-fluoropyridine-3-acetic acid (CAS No. 1806828-23-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic and analytical techniques, continues to unlock new possibilities for its use in drug discovery, agriculture, optoelectronics, and materials science. As research progresses, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in modern science.